N1-(3-hydroxypropyl)-N2-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)oxalamide

• IUPAC Name: N-(3-hydroxypropyl)-N'-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]oxamide
• InChI: InChI=1S/C21H23N5O4S/c1-26(16-8-10-17(30-2)11-9-16)21-25-24-20(31-21)14-4-6-15(7-5-14)23-19(29)18(28)22-12-3-13-27/h4-11,27H,3,12-13H2,1-2H3,(H,22,28)(H,23,29)
• InChI Key: PIPAILKUKUBXFZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OC)C2=NN=C(S2)C3=CC=C(C=C3)NC(=O)C(=O)NCCCO
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

N1-(3-hydroxypropyl)-N2-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Potential Therapeutic Applications

Compounds with complex molecular structures, similar to the one mentioned, are often explored for their therapeutic potential. For example, compounds acting as cytotoxic agents inhibiting microtubule assembly, such as Dolastatin 10 derivatives (M. D. de Jonge et al., 2005)[https://consensus.app/papers/phase-pharmacokinetic-study-dolastatin-analogue-tzt1027-jonge/7f3471eb8e725cb2b9679d2818e1414e/?utm_source=chatgpt], show promise in cancer treatment due to their ability to halt cell division. Similarly, synthetic retinoids like N-(4-hydroxyphenyl) retinamide have been tested for their chemopreventive effects in breast cancer, highlighting the role of complex molecules in cancer research (M. Villa et al., 1993)[https://consensus.app/papers/retinoids-breast-cancer-cells-villa/025d60dfc4c35f8386efa271a5131de2/?utm_source=chatgpt].

Role in Neurological Research

Compounds with specific receptor affinities are valuable in neurological research. For instance, the study of AMPA receptors, essential for fast synaptic transmission in the brain, involves compounds that can modulate these receptors to understand their role in various neuropsychiatric conditions (K. Takahata et al., 2017)[https://consensus.app/papers/study-11chms011-radioligand-ampa-receptors-takahata/3d152e9f7b3055779f3db2e8bf8b1e65/?utm_source=chatgpt]. The exploration of such interactions can provide insights into the development of new treatments for neurological disorders.